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Compound of Interest

Compound Name: 4'-Chloro-2'-fluoroacetophenone

Cat. No.: B064128 Get Quote

Essential Safety and Handling Guide for 4'-
Chloro-2'-fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4'-Chloro-2'-fluoroacetophenone. Adherence to these guidelines

is critical for ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4'-Chloro-2'-fluoroacetophenone is a hazardous substance that can cause skin irritation,

serious eye damage, and respiratory irritation.[1][2] It may also be toxic if swallowed, in contact

with skin, or inhaled.[3] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Viton®/Butyl rubber gloves or

Butyl rubber gloves.[3][4] For

incidental contact, double-

gloving with a heavier weight

nitrile glove over a standard

nitrile glove may be

considered, but is not a

substitute for the

recommended materials for

direct or prolonged handling.[5]

Provides the best resistance

against ketones and

halogenated hydrocarbons.[3]

[4][6] Standard nitrile gloves

offer poor protection against

many ketones.[7]

Eye Protection

Chemical splash goggles that

meet ANSI Z87.1 or EN 166

standards. A face shield worn

over goggles is required when

there is a risk of splashing.[1]

[8]

Protects against splashes and

vapors that can cause serious

eye damage.[2][3]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor (OV) cartridges.

[1] A combination cartridge

with a P95 or P100 particulate

filter may be necessary if

aerosols are generated.[9][10]

Cartridges are typically color-

coded black for organic

vapors.[11]

Protects against inhalation of

harmful vapors and aerosols.

[2][3] Respirator use requires a

formal respiratory protection

program, including fit testing

and medical clearance.[7]

Body Protection

A flame-resistant lab coat (e.g.,

Nomex®) buttoned completely.

[8] Chemical-resistant apron

and oversleeves should be

worn when handling larger

quantities.[5]

Protects skin from splashes

and contamination.[1]

Footwear Closed-toe, closed-heel shoes

made of a non-porous

Protects feet from spills.
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material.[8]

Physical and Chemical Properties
Understanding the properties of 4'-Chloro-2'-fluoroacetophenone is crucial for safe handling

and storage.

Table 2: Physicochemical Data of 4'-Chloro-2'-fluoroacetophenone

Property Value

Molecular Formula C₈H₆ClFO[12]

Molecular Weight 172.58 g/mol [12]

Appearance White crystalline solid[2]

Melting Point 47 - 50 °C[2]

Boiling Point 247 °C[2]

Flash Point 110 °C (closed cup)[2]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural guidance for the safe handling of 4'-Chloro-2'-
fluoroacetophenone, from preparation to immediate cleanup.

Preparation and Engineering Controls
Designated Area: All work with 4'-Chloro-2'-fluoroacetophenone must be conducted in a

designated area within a certified chemical fume hood with a face velocity between 80-120

feet per minute.[2]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

readily accessible and have been tested within the last year.[2]

Spill Kit: A spill kit containing appropriate absorbent materials (e.g., inert absorbent pads),

personal protective equipment, and waste disposal bags must be available in the laboratory.
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[13]

Material Transport: Transport the chemical in sealed, shatter-resistant containers. If the

primary container is not shatter-resistant, use a secondary container.[14]

Handling the Chemical
Donning PPE: Before entering the designated area, don all required PPE as specified in

Table 1.

Weighing: If weighing the solid, do so within the fume hood. If the balance cannot be placed

inside the hood, tare a sealed container, add the chemical to the container inside the hood,

and then seal it before moving it to the balance for weighing.[14]

Dissolving: When preparing solutions, add the solid slowly to the solvent to avoid splashing.

Reactions: For any reactions, ensure the apparatus is securely clamped and that any

potential for exothermic reactions is controlled (e.g., using an ice bath).

Avoid Inhalation and Contact: Always handle the chemical in a manner that minimizes the

generation of dust or aerosols. Avoid all personal contact, including inhalation.[12]

Post-Handling and Cleanup
Decontamination: Wipe down the work area with a suitable solvent (e.g., isopropanol)

followed by soap and water. Dispose of all cleaning materials as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, face shield, and goggles. Wash hands thoroughly with soap and

water immediately after removing PPE.[2]

Storage: Store 4'-Chloro-2'-fluoroacetophenone in a tightly closed, properly labeled

container in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1][13]

Disposal Plan
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Proper disposal of 4'-Chloro-2'-fluoroacetophenone and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with 4'-Chloro-2'-fluoroacetophenone,

including unused product, contaminated PPE, and cleaning materials, must be collected as

halogenated organic waste.[1][15] Do not mix with non-halogenated waste, as this

significantly increases disposal costs.[13]

Waste Containers: Use clearly labeled, leak-proof containers for all waste streams. The label

should include the words "Hazardous Waste," the full chemical name, and the associated

hazards (e.g., "Toxic," "Irritant").[1][13]

Container Management: Keep waste containers closed at all times except when adding

waste.[1][13]

Disposal Method: Arrange for the disposal of all waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

contractor. Do not pour any amount of this chemical or its solutions down the drain.[1][7]

Emergency Procedures
Table 3: First Aid and Emergency Response
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[1][15]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1][15]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[2] Clean the mouth

with water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Spill

For small spills, use an inert absorbent material

to contain the spill. For large spills or if you are

not trained to handle them, evacuate the area

and contact your institution's EHS or emergency

response team.[13]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 4'-Chloro-2'-
fluoroacetophenone.

Caption: Workflow for safe handling of 4'-Chloro-2'-fluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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